![molecular formula C21H25N7O4 B2411278 8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione CAS No. 923439-76-3](/img/structure/B2411278.png)
8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C21H25N7O4 and its molecular weight is 439.476. The purity is usually 95%.
BenchChem offers high-quality 8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Serotonin Receptor Affinity and Antidepressant Potential
- A study found that derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, a similar compound, showed significant serotonin receptor affinity and potential as antidepressants. These derivatives were evaluated for their activity against serotonin (5-HT1A/5-HT7) receptors and phosphodiesterase inhibitors, indicating potential antidepressant and anxiolytic applications (Zagórska et al., 2016).
Pharmacological Evaluation
- Another study synthesized derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and evaluated their potential as anxiolytic and antidepressant agents. These compounds showed promising results in preclinical studies, suggesting their potential in psychotropic drug development (Zagórska et al., 2009).
Molecular and Structural Analysis
- A molecular and structural analysis of a related compound, 8-benzylamino-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}theophylline, revealed typical geometry and hydrogen bonding patterns, which could be relevant for understanding the pharmacodynamics of similar compounds (Karczmarzyk et al., 1995).
Metabolic Stability and Cell Permeability
- The metabolic stability and cell permeability of 2‐pyrimidinyl‐piperazinyl‐alkyl derivatives of 1H‐imidazo[2,1‐f]purine‐2,4(3H,8H)‐dione were studied, highlighting their potential as psychotropic agents. This study is crucial in understanding the drug-like properties and pharmacokinetics of these compounds (Zagórska et al., 2018).
Antiviral Activity
- Research on imidazo[1,2-a]-s-triazine nucleosides, which are structurally related to the compound , demonstrated moderate antiviral activity, suggesting a potential application in antiviral therapies (Kim et al., 1978).
Cardiovascular Activity
- Synthesis and evaluation of derivatives revealed their potential cardiovascular activity, particularly in terms of antiarrhythmic and hypotensive effects, indicating their application in cardiovascular disease treatment (Chłoń-Rzepa et al., 2004).
Antiasthmatic Activity
- Xanthene derivatives of similar compounds have shown significant antiasthmatic activity, suggesting a potential use in treating asthma and related respiratory conditions (Bhatia et al., 2016).
properties
IUPAC Name |
6-[2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N7O4/c1-14-13-28-16-17(23(2)21(31)24(3)19(16)30)22-20(28)27(14)11-8-25-6-9-26(10-7-25)18(29)15-5-4-12-32-15/h4-5,12-13H,6-11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABIHEWIKMWDOIB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CCN4CCN(CC4)C(=O)C5=CC=CO5)N(C(=O)N(C3=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N7O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-{2-[4-(2-Furylcarbonyl)piperazinyl]ethyl}-1,3,7-trimethyl-1,3,5-trihydro-4-i midazolino[1,2-h]purine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.